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Otilonium Otilonium Otilonium bromide is a member of benzamides.
Brand Name: Vulcanchem
CAS No.: 105360-89-2
VCID: VC20744345
InChI: InChI=1S/C29H42N2O4/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3/h12-13,15-20H,5-11,14,21-23H2,1-4H3/p+1
SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC
Molecular Formula: C29H43N2O4+
Molecular Weight: 483.7 g/mol

Otilonium

CAS No.: 105360-89-2

Cat. No.: VC20744345

Molecular Formula: C29H43N2O4+

Molecular Weight: 483.7 g/mol

* For research use only. Not for human or veterinary use.

Otilonium - 105360-89-2

Specification

Description Otilonium bromide is a member of benzamides.
CAS No. 105360-89-2
Molecular Formula C29H43N2O4+
Molecular Weight 483.7 g/mol
IUPAC Name diethyl-methyl-[2-[4-[(2-octoxybenzoyl)amino]benzoyl]oxyethyl]azanium
Standard InChI InChI=1S/C29H42N2O4/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3/h12-13,15-20H,5-11,14,21-23H2,1-4H3/p+1
Standard InChI Key NQHNLNLJPDMBFN-UHFFFAOYSA-O
SMILES CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC
Canonical SMILES CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC

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